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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of
chromic sulfate pentadecahydrate (Cr2(SOa4)3-15H20), a significant inorganic compound with
applications in various industrial and research fields. This document details experimental
protocols, data presentation, and workflow visualizations to assist professionals in the effective
handling and analysis of this compound.

Introduction to Chromic Sulfate Hydrates

Chromium(lll) sulfate exists in several hydrated forms, with the general formula
Crz2(S0a4)3-xH20, where 'x' can range from 0 to 18.[1][2] The degree of hydration significantly
impacts the compound's properties, most notably its color and solubility. The most common
forms include the anhydrous salt (Cr2(S0a4)3), the octadecahydrate (Cr2(S0Oa4)3-18H20), and the
pentadecahydrate (Cr2(SOa4)3-15H20).[1] While the anhydrous form is violet and insoluble in
water, the hydrated salts are water-soluble.[1]

Chromic sulfate pentadecahydrate is distinguished by its green color, which arises from the
specific coordination chemistry of the chromium(lIl) ion with water and sulfate ligands.[1] This
guide will focus on the synthesis and detailed characterization of this particular hydrate.

Comparative Properties of Common Hydrates
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The following table summarizes the key physical and chemical properties of the
pentadecahydrate and octadecahydrate forms for easy comparison.

Property Chromic Sulfate Chromic Sulfate
Pentadecahydrate Octadecahydrate
Chemical Formula Cr2(S0a4)3:15H20 Cr2(S0a4)3-18H20
Molar Mass 662.4 g/mol [1][3] 716.45 g/mol [1][2]
Appearance Green solid[1][2] Violet solid[1]
CAS Number 10031-37-5[1][2][3] 13520-66-6[1][2]
Density 1.86 g/cm3[1][2][4] 1.709 g/cm3[1][2][4]
Solubility in Water Soluble[1] Readily soluble[2]

Synthesis of Chromic Sulfate Pentadecahydrate

There are two primary methods for synthesizing chromic sulfate pentadecahydrate. The first
involves the reduction of a hexavalent chromium compound, and the second is achieved
through the controlled thermal dehydration of the higher octadecahydrate form.

Synthesis via Reduction of Hexavalent Chromium

A widely used and economically efficient method for producing chromium(lll) sulfate involves
the reduction of hexavalent chromium compounds, such as sodium dichromate (Na2Cr207),
using sulfur dioxide (SOz2).[1] This process is crucial as it converts toxic hexavalent chromium
into the more stable trivalent state.[1]

o Preparation of Reactant Solution: Prepare an aqueous solution of sodium dichromate
(NazCr207).

« Acidification: Acidify the solution by adding sulfuric acid (H2SOa).

¢ Reduction Step: Bubble sulfur dioxide (SO2) gas through the acidified dichromate solution.
The SO:2 acts as the reducing agent. This step is often performed in a specialized absorption
tower to maximize gas-liquid contact and reaction efficiency.[1]
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» Reaction Monitoring: The color of the solution will change from orange (indicative of Cr(VI))
to green, signaling the formation of Cr(lIl) sulfate.

o Crystallization: Concentrate the resulting green solution by slow evaporation to the point of
saturation.

« Isolation and Drying: Cool the saturated solution to induce crystallization of chromic sulfate
pentadecahydrate. Isolate the green crystals by filtration, wash with a small amount of cold
deionized water, and dry under controlled conditions to prevent further dehydration.

Synthesis via Thermal Dehydration

Chromic sulfate pentadecahydrate can also be reliably obtained by heating the
octadecahydrate form.

 Starting Material: Obtain high-purity chromic sulfate octadecahydrate
([Cr(H20)6]2(S0O4)3-6H20).

o Controlled Heating: Place the octadecahydrate crystals in a temperature-controlled oven or
on a heating mantle.

o Dehydration: Heat the sample to a temperature above 70 °C.[2] This thermal process
removes three of the outer sphere water molecules from the crystal lattice.

e Monitoring: The transformation is accompanied by a color change from violet to green.

o Final Product: Once the color change is complete and uniform, the resulting green solid is
chromic sulfate pentadecahydrate. Further heating will lead to the formation of the
anhydrous sulfate.[2]

Synthesis Workflow Diagram
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Method 2: Thermal Dehydration
@rz(SOa)rlSHzO (Violet Crystals)—»@eat > 70"(:]—» Cr2(S0a4)3-15H20 (Green Crystals)

Method 1: Reduction of Cr(VI) }

[NazCrzO7 Solution Acidify with H2SO4 Reduce with SO2 Cr2(S04)3-15H20 (Green Crystals)
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Caption: Synthesis pathways for chromic sulfate pentadecahydrate.

Characterization Techniques

A suite of analytical techniques is employed to confirm the identity, purity, and structural
properties of the synthesized chromic sulfate pentadecahydrate.

Spectroscopic Characterization

Spectroscopic methods provide valuable insights into the chemical bonding and electronic
structure of the compound.[1]

FTIR spectroscopy is used to identify the functional groups present by measuring the
absorption of infrared radiation, which excites molecular vibrations.[1]

o Expected Results: The FTIR spectrum is expected to show characteristic absorption bands
for the sulfate ions (SO42~) and the water molecules (H20) of hydration.[1]

o Experimental Protocol:

o Prepare a sample by mixing a small amount of the dried compound with potassium
bromide (KBr) and pressing it into a pellet, or by using an Attenuated Total Reflectance
(ATR) accessory.

o Record the spectrum, typically in the range of 4000 to 400 cm~1.
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o Analyze the positions and shapes of the absorption bands to identify the vibrational modes
of the sulfate and water ligands.

While specific data for this compound is not widely available, other chromium(lll) complexes
are known to exhibit sharp-line luminescence in the red or near-infrared region.[1] This
technique could provide insights into the electronic structure and local environment of the
Cr(111) ion.

o Experimental Protocol:
o Place the solid sample in a sample holder within a spectrofluorometer.
o Excite the sample with a suitable wavelength of light (typically from a xenon lamp or laser).

o Record the emission spectrum to identify any photoluminescent properties.

Thermal Analysis

Thermal analysis techniques are instrumental in determining the hydration state and thermal
stability of the compound.[1]

e Techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

o Expected Results: TGA will show distinct mass loss steps corresponding to the removal of
the 15 water molecules upon heating. DSC will show endothermic peaks associated with
these dehydration events.

o Experimental Protocol:

[¢]

Place a precisely weighed sample (typically 5-10 mg) into an appropriate TGA/DSC pan
(e.g., alumina or platinum).

[¢]

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating
rate (e.g., 10 °C/min).

[¢]

Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.
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o Analyze the resulting curves to determine the temperatures of dehydration and
decomposition.

X-ray Diffraction (XRD)

XRD is a primary technique for investigating the crystalline structure of materials.[1] Different
hydration states of chromium(lll) sulfate exhibit distinct XRD patterns.[1]

o Expected Results: The XRD pattern of a polycrystalline powder will provide a unique
“fingerprint" that can be used for phase identification. While the octadecahydrate is reported
to have a cubic crystal structure, specific crystallographic data for the pentadecahydrate is
scarce in the literature.[1] A single-crystal X-ray diffraction analysis would be required to
definitively determine its crystal system and unit cell parameters.[1]

» Experimental Protocol (Powder XRD):

o

Finely grind the crystalline sample to a homogeneous powder.

[¢]

Mount the powder on a sample holder.

[e]

Place the holder in the X-ray diffractometer.

[e]

Scan the sample over a range of 26 angles while irradiating it with a monochromatic X-ray
beam.

[e]

The resulting diffractogram, a plot of intensity versus 26, is used for analysis.

X-ray Absorption Spectroscopy (XAS)

XAS is a powerful technique for probing the local atomic structure and electronic state of the
chromium ions.

o Expected Results: Analysis of the X-ray Absorption Near Edge Structure (XANES) and
Extended X-ray Absorption Fine Structure (EXAFS) can reveal key details. The chromium(lIl)
ion is expected to be octahedrally coordinated by six oxygen atoms from both sulfate ligands
and water molecules.[1] XAS can determine precise Cr-O bond lengths and coordination
numbers.[1]
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o Experimental Protocol:

o

Prepare a thin, uniform sample of the compound.

Mount the sample in the beamline of a synchrotron radiation source.

[¢]

[e]

Measure the X-ray absorption coefficient as a function of incident X-ray energy around the

chromium K-edge.

Process and analyze the resulting spectrum to extract structural parameters.

[¢]

Characterization Workflow Diagram
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Caption: Workflow for the characterization of chromic sulfate pentadecahydrate.

Summary of Expected Characterization Data

The following table summarizes the expected outcomes from the key characterization

techniques described.
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Expected Outcome for

Technique Parameter Measured
Cr2(S04)3-15H20

Characteristic absorption

bands for SO42~ (around 1100
FTIR Vibrational Modes cm~1) and Hz20 (broad peak

around 3400 cm~* and

bending around 1630 cm™1).

Stepwise mass loss

corresponding to the removal
TGA/DSC Mass Loss vs. Temperature of 15 water molecules,

accompanied by endothermic

peaks in the DSC curve.

A unique powder diffraction
) ] pattern distinguishing it from
Powder XRD Diffraction Pattern
other hydrates and the

anhydrous form.

XANES confirms Cr(ll1)
oxidation state. EXAFS reveals
an octahedral coordination
XAS Cr K-edge Absorption sphere with Cr-O bond
distances characteristic of
coordinated water and sulfate

ligands.

This guide provides a foundational framework for the synthesis and comprehensive
characterization of chromic sulfate pentadecahydrate, equipping researchers with the
necessary protocols and expected outcomes for their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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